Cas no 886917-44-8 (2-(ethylsulfanyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 2-(ethylsulfanyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886917-44-8
• MF: C₁₅H₁₃N₃O₂S₂
• MW: 331.412620306015
• CID: 5477041
• Update Time: 2025-06-22

2-(ethylsulfanyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethylsulfanyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• 2-(ethylsulfanyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C15H13N3O2S2/c1-2-21-11-7-4-3-6-10(11)13(19)16-15-18-17-14(20-15)12-8-5-9-22-12/h3-9H,2H2,1H3,(H,16,18,19)
• InChI Key： KTWJEBYDHITNSB-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2SC=CC=2)O1)(=O)C1=CC=CC=C1SCC

Additional information on 2-(ethylsulfanyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 886917-44-8 and Product Name: 2-(ethylsulfanyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

The compound with the CAS number 886917-44-8 and the product name 2-(ethylsulfanyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular structure incorporates several key functional groups, including an ethylsulfanyl moiety, a thiophen-2-yl substituent, and a 1,3,4-oxadiazole core, which collectively contribute to its unique chemical properties and biological relevance.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases by modulating specific biological pathways. The compound 2-(ethylsulfanyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide has emerged as a promising candidate in this context. Its structural features suggest potential applications in the treatment of inflammatory disorders, infectious diseases, and even certain types of cancer. The presence of the ethylsulfanyl group enhances its solubility and bioavailability, while the thiophen-2-yl moiety contributes to its binding affinity for specific biological targets.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly selective manner. The 1,3,4-oxadiazole core is known for its stability and versatility in drug design, providing a scaffold that can be easily modified to enhance pharmacological activity. Recent studies have demonstrated that oxadiazole derivatives exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathogenesis. For instance, research has shown that compounds containing the 1,3,4-oxadiazole ring can inhibit kinases and other enzymes that play a crucial role in cancer progression.

The integration of the thiophen-2-yl group into the molecular structure further enhances the compound's biological activity. Thiophene derivatives are well-documented for their antimicrobial and anti-inflammatory properties. The combination of these structural elements in 2-(ethylsulfanyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide suggests a multifaceted mechanism of action that could be exploited for therapeutic purposes. This compound may interfere with key signaling pathways by inhibiting the activity of target enzymes or by modulating receptor interactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. Molecular docking studies have been particularly useful in understanding how 2-(ethylsulfanyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide interacts with its intended targets. These studies have revealed that the compound can bind to specific pockets on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation and pain signaling. By inhibiting these enzymes, the compound may offer relief from symptoms associated with chronic inflammatory conditions.

In addition to its potential therapeutic applications, this compound has also been studied for its pharmacokinetic properties. The presence of the ethylsulfanyl group improves its solubility in both water and organic solvents, which is crucial for drug formulation and delivery. Furthermore, preliminary toxicity studies have shown that 2-(ethylsulfanyl)-N-5-(thiophen-2-y l)-1,3,4 oxadiazol - 2 - ylbenzamide exhibits low toxicity at therapeutic doses, making it a promising candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The use of modern spectroscopic methods like NMR spectroscopy and mass spectrometry has facilitated the characterization of intermediates and final products.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(ethylsulfanyl)-N - 5 - (thiophen - 2 - yl) - 1 , 3 , 4 - oxadiazol - 2 - ylbenzamide are expected to play a pivotal role in next-generation drug development. Their unique structural features offer a rich foundation for designing molecules with enhanced efficacy and reduced side effects. The ongoing exploration of their biological activities will likely lead to innovative treatments for a wide range of diseases.